2-Chloro-4-(4-chlorophenyl)-3,4'-bipyridine

• CAS No.: 917969-47-2
• Molecular Formula: C16H10Cl2N2
• Molecular Weight: 301.2 g/mol
• IUPAC Name: 2-chloro-4-(4-chlorophenyl)-3-pyridin-4-ylpyridine
• InChI: InChI=1S/C16H10Cl2N2/c17-13-3-1-11(2-4-13)14-7-10-20-16(18)15(14)12-5-8-19-9-6-12/h1-10H
• InChI Key: DPYJBVHUBNKKNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=NC=C2)Cl)C3=CC=NC=C3)Cl

Description

2-Chloro-4-(4-chlorophenyl)-3,4'-bipyridine is a useful research compound. Its molecular formula is C16H10Cl2N2 and its molecular weight is 301.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In a pressure tube, to a stirring solution of 3-bromo-2-chloro-4-(4-chlorophenyl)pyridine (1.3 g, 4.49 mmol) in THF (60 mL) at room temperature under argon was added 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (2.3 g, 11.21 mmol), 1,1′-bis(diphenylphosphino)ferrocene palladium (II) chloride complex with dichloromethane (350 mg, 0.43 mmol), and powdered K3PO4 (1.9 g, 8.96 mmol). The resulting suspension was stirred and heated at 100° C. under argon for 12 h. After the reaction mixture was cooled to room temperature, water (40 mL) and EtOAc (50 mL) were added. The layers were separated. The organic layer was dried (MgSO4), filtered, and concentrated under reduced pressure. The crude product was purified by flash chromatography (silica gel column eluting with 20% ethyl acetate-hexanes) to isolate 850 mg of the title compound as a white solid. HPLC/MS: retention time=2.157 min, [M+H]+=301.